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Compound of Interest

Compound Name: SU16f

Cat. No.: B15579268 Get Quote

For researchers and drug development professionals, ensuring laboratory safety and

environmental protection are paramount. This guide provides essential, step-by-step

procedures for the proper disposal of SU16f, also known as SU11652, a potent receptor

tyrosine kinase (RTK) inhibitor. Adherence to these protocols, in conjunction with your

institution's specific regulations, is critical for maintaining a safe and compliant research

environment.

SU11652 is an effective inhibitor of several RTKs, including VEGFR, FGFR, PDGFR, and Kit,

and is utilized in cancer research.[1][2] Due to its potent biological activity, all waste materials

containing SU16f must be handled as hazardous chemical waste.

Key Compound Data
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes key technical data for SU16f (SU11652).
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Property Value

Compound Name SU11652 (SU16f)

CAS Number 326914-10-7

Molecular Formula C₃₁H₃₁FN₆O₅ (example for a similar compound)

Molecular Weight 586.61 g/mol (example for a similar compound)

Compound Type Receptor Tyrosine Kinase (RTK) Inhibitor

Primary Targets VEGFR, FGFR, PDGFR, Kit[1][2]

Storage
Store at -20°C or -80°C for long-term stability[1]

[3]

Solubility Soluble in DMSO[1]

Experimental Protocol: SU16f Waste Disposal
This protocol outlines the mandatory procedures for the safe handling and disposal of SU16f
waste streams. These steps are based on best practices for managing potent, biologically

active small molecules in a laboratory setting.[4][5]

Personal Protective Equipment (PPE)
Before handling SU16f in any form, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Two pairs of chemically resistant nitrile gloves are recommended ("double

gloving").[5]

Body Protection: A lab coat must be worn.

Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood, a suitable respirator is required to prevent inhalation.[3]

Waste Segregation and Collection
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Proper segregation at the point of generation is crucial to prevent accidental exposures and

chemical reactions.[6]

Solid Waste:

Description: Includes unused or expired pure compound, contaminated gloves, pipette

tips, weighing papers, vials, and other labware.[4]

Procedure: Place all solid waste contaminated with SU16f into a designated, robust, and

sealable hazardous waste container.[4] This container must be clearly labeled.

Liquid Waste:

Description: Includes all solutions containing SU16f (e.g., dissolved in DMSO), and

solvents used for rinsing contaminated glassware.

Procedure: Collect all liquid waste in a dedicated, leak-proof, and shatter-resistant

hazardous waste container.[4] Never dispose of SU16f solutions down the drain.[7]

Sharps Waste:

Description: Needles, syringes, or glass Pasteur pipettes contaminated with SU16f.

Procedure: Dispose of all contaminated sharps directly into a designated sharps container

that is puncture-resistant and clearly labeled for hazardous chemical waste.

Labeling and Storage
Accurate labeling and proper storage are mandated by safety regulations.

Labeling: All hazardous waste containers must be accurately labeled with the words

"Hazardous Waste," the full chemical name "SU11652 (SU16f)," and list all other

components in the waste stream (e.g., "DMSO").[4] Note the date when waste was first

added.

Storage: Store all SU16f hazardous waste containers in a designated and secure satellite

accumulation area within the laboratory.[4] Ensure that incompatible waste types are

segregated.[6] The container must be kept closed except when adding waste.[8]
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Spill and Decontamination Protocol
In the event of an accidental release, follow these steps:

Evacuate and Secure: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: For solid spills, carefully cover with damp absorbent paper to avoid raising dust.[5]

For liquid spills, cover with an inert absorbent material like vermiculite or sand.[9]

Collect: Carefully collect all cleanup materials and the contained spill into the designated

solid hazardous waste container.

Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.g., 70% ethanol)

followed by soap and water.[4][5] All cleaning materials must also be disposed of as

hazardous waste.[5]

Final Disposal
Contact EHS: Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[4][5]

Method: Potent pharmaceutical compounds like SU16f are typically disposed of via high-

temperature incineration to ensure complete destruction.[5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of SU16f
waste.
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Caption: Workflow for the safe segregation and disposal of SU16f waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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